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Compound of Interest

Compound Name:
2-Amino-5-

methoxybenzamidoxime

Cat. No.: B2904934 Get Quote

Notice: A comprehensive search of scientific literature and chemical databases yielded no

specific information regarding the biological activities, experimental protocols, or synthesis of 2-
Amino-5-methoxybenzamidoxime. The provided information pertains to related but

structurally distinct compounds, which are presented here for contextual understanding. It is

crucial to verify the chemical name and structure of the intended compound of interest.

Introduction to Structurally Related Compounds
While data on 2-Amino-5-methoxybenzamidoxime is unavailable, research on analogous

structures, such as benzamide and benzimidazole derivatives, offers insights into potential

areas of biological investigation. These related compounds have demonstrated a range of

activities, including antimicrobial, anti-inflammatory, and ion channel modulation.

Synthesis of Related Benzamide and Benzimidazole
Derivatives
The synthesis of compounds structurally related to 2-Amino-5-methoxybenzamidoxime often

involves multi-step chemical reactions. Below are generalized experimental protocols for the

synthesis of similar molecules, which could potentially be adapted for the target compound.
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The following diagram illustrates a conceptual workflow for the synthesis of a substituted

benzamide, a common core structure in medicinal chemistry.
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Caption: A generalized workflow for the synthesis of substituted benzamides.

Experimental Protocols for Related Compounds
While no specific protocol for 2-Amino-5-methoxybenzamidoxime exists in the searched

literature, the following tables detail synthetic methods for structurally similar molecules.

Table 1: Synthesis of 2-Amino-N-phenethylbenzamides
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Step Reagents and Conditions Purpose

1
Substituted 2-nitrobenzoic

acid, Thionyl chloride

Conversion of carboxylic acid

to acyl chloride

2

Phenethylamine,

Triethylamine,

Dichloromethane

Amide bond formation

3
Iron powder, Ammonium

chloride, Ethanol/Water

Reduction of the nitro group to

an amine

This protocol is adapted from studies on 2-amino-N-phenethylbenzamides and their potential

application for Irritable Bowel Syndrome treatment.[1]

Table 2: Synthesis of N-Benzimidazole-Derived Carboxamides

Step Reagents and Conditions Purpose

1
Substituted phenylenediamine,

Carboxylic acid

Initial condensation to form the

benzimidazole ring

2
EDC.HCl, HOBt, DIPEA in

DMF

Amide coupling with another

amine-containing moiety

This generalized protocol is based on the synthesis of novel methoxy- and hydroxy-substituted

N-benzimidazole-derived carboxamides investigated for their antioxidative and antiproliferative

activities.[2]

Potential Biological Activities of Structurally Similar
Compounds
Research on compounds with similar functional groups or core structures to 2-Amino-5-
methoxybenzamidoxime suggests several potential biological activities that could be

explored.

Table 3: Summary of Biological Activities of Related Compound Classes
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Compound Class Biological Activity
Experimental
Model

Key Findings

2-Amino-N-

phenethylbenzamides

Spasmolytic, Anti-

inflammatory

Ex vivo smooth

muscle preparations,

In silico modeling

Demonstrated

relaxation of smooth

muscle and

suppression of

inflammatory markers

like IL-1β.[1]

N-Benzimidazole-

derived carboxamides

Antioxidant,

Antiproliferative

In vitro FRAP and

DPPH assays, Cancer

cell lines

Some derivatives

showed significant

antioxidant activity

and inhibited the

growth of cancer cells.

[2]

2-Amino-5-

nitrothiazole

analogues

Antibacterial,

Antiparasitic

Growth inhibition

assays against H.

pylori, C. jejuni, C.

difficile

Analogues of

Nitazoxanide showed

potent activity against

various pathogenic

microorganisms.[3][4]

Amiloride derivatives

(e.g., 2'-Methoxy-5'-

nitrobenzamil)

Ion Channel Inhibition Epithelial cell lines

Potent inhibitors of the

epithelial sodium

channel (ENaC).[5]

Potential Signaling Pathways
Based on the activities of related compounds, several signaling pathways could be relevant for

future investigation of 2-Amino-5-methoxybenzamidoxime. The diagram below illustrates a

hypothetical signaling pathway involving ion channel modulation and downstream anti-

inflammatory effects, inspired by the actions of amiloride derivatives and 2-amino-N-

phenethylbenzamides.
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Hypothetical Signaling Pathway
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Caption: A hypothetical signaling pathway for 2-Amino-5-methoxybenzamidoxime.

Conclusion and Future Directions
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The lack of specific data on 2-Amino-5-methoxybenzamidoxime highlights a gap in the

current scientific knowledge. The information presented on structurally related compounds

provides a foundation for potential future research. Drug development professionals and

scientists interested in this molecule should first focus on its chemical synthesis and

characterization. Following successful synthesis, a screening cascade based on the biological

activities of similar structures—such as antimicrobial, anti-inflammatory, and ion channel

modulation assays—would be a logical next step. Detailed experimental protocols for these

assays, adapted from the literature on analogous compounds, would be crucial for obtaining

reliable and reproducible data. Further investigation into the specific molecular targets and

signaling pathways will be essential to elucidate its potential therapeutic value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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